![molecular formula C20H22N6O2 B2838037 N-((2-(dimethylamino)-6-methylpyrimidin-4-yl)methyl)-3-((6-methylpyridazin-3-yl)oxy)benzamide CAS No. 1796987-44-4](/img/structure/B2838037.png)
N-((2-(dimethylamino)-6-methylpyrimidin-4-yl)methyl)-3-((6-methylpyridazin-3-yl)oxy)benzamide
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Description
N-((2-(dimethylamino)-6-methylpyrimidin-4-yl)methyl)-3-((6-methylpyridazin-3-yl)oxy)benzamide is a useful research compound. Its molecular formula is C20H22N6O2 and its molecular weight is 378.436. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antimicrobial Activity
- The synthesis of novel pyrazolo[1,5‐a]pyrimidine, 1,2,4‐triazolo[1,5‐a]pyrimidine, and other derivatives incorporating a thiazolo[3,2‐a]benzimidazole moiety has been explored. Some of these compounds exhibited moderate effects against bacterial and fungal species, indicating their potential in developing antimicrobial agents (H. Abdel‐Aziz et al., 2008).
Synthesis of Heterocyclic Compounds
- Research on the ring transformations of heterocyclic halogeno compounds with nucleophiles has provided insights into the formation of various triazine and benzyl-triazine derivatives. This study contributes to the understanding of reaction mechanisms and intermediate stability in organic synthesis (J. Geerts & H. Plas, 1978).
Enaminone Chemistry
- The use of enaminonitriles in heterocyclic synthesis for the creation of new pyrazole, pyridine, and pyrimidine derivatives has been detailed. These compounds, fused with thiophene rings, have shown promising antimicrobial properties, highlighting their potential in drug development and the exploration of biological activity (A. Fadda et al., 2012).
Synthesis and Biological Evaluation
- The synthesis and biological evaluation of substituted-N-(5-cyanopyrimidin-4yl)benzamides have been performed. These compounds underwent facile condensation with various aromatic acid derivatives, leading to a series of compounds screened for antimicrobial and antioxidant activities. Such studies are crucial for identifying new therapeutic agents with specific biological properties (P. Lavanya et al., 2010).
Novel Synthesis Approaches
- An alternative synthesis method for 5-Aminopyrazolo(4,3-d)pyrimidin-7(6H)-one has been developed, showcasing innovative approaches to synthesizing complex molecules. This research contributes to the broader field of organic chemistry by providing new pathways for synthesizing heterocyclic compounds, which could have various scientific and therapeutic applications (Jae-Woo Choi et al., 2004).
properties
IUPAC Name |
N-[[2-(dimethylamino)-6-methylpyrimidin-4-yl]methyl]-3-(6-methylpyridazin-3-yl)oxybenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N6O2/c1-13-8-9-18(25-24-13)28-17-7-5-6-15(11-17)19(27)21-12-16-10-14(2)22-20(23-16)26(3)4/h5-11H,12H2,1-4H3,(H,21,27) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MQEUYHJYMLREAC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C(C=C1)OC2=CC=CC(=C2)C(=O)NCC3=NC(=NC(=C3)C)N(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.